Cas no 1007538-66-0 ((3-methyl-1H-pyrazol-4-yl)methanamine)
(3-Methyl-1H-pyrazol-4-yl)methanamine is a versatile heterocyclic amine derivative with a pyrazole core, valued for its role as a key intermediate in pharmaceutical and agrochemical synthesis. The compound features a reactive primary amine group attached to the 4-position of the 3-methylpyrazole scaffold, enabling its use in diverse coupling reactions, including amide formation and reductive amination. Its stable pyrazole ring enhances structural rigidity, making it suitable for designing bioactive molecules. The methyl substituent at the 3-position further modulates electronic and steric properties, influencing binding affinity in target applications. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other therapeutic agents due to its balanced lipophilicity and functional group compatibility.
1007538-66-0 structure
Product name:(3-methyl-1H-pyrazol-4-yl)methanamine
(3-methyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1H-Pyrazole-4-methanamine
- (3-methyl-1H-pyrazol-4-yl)methanamine
- BBL008531
- 1H-Pyrazole-4-methanamine, 3-methyl-
- ALBB-016330
- AKOS025394096
- F2198-2659
- DB-304706
- SCHEMBL18756770
- DTXSID20362874
- 1048924-93-1
- G19247
- AKOS003673204
- SCHEMBL4054528
- Z1837077131
- BS-12845
- EN300-31283
- 1-(5-methyl-1H-pyrazol-4-yl)methanamine
- CS-0215938
- 1-(5-methyl-1H-pyrazol-4-yl)methanamine dihydrobromide
- 838-156-4
- AKOS000264826
- DB-336139
- MFCD08685643
- STK256635
- (5-methyl-1H-pyrazol-4-yl)methanamine
- F2198-3788
- 1007538-66-0
-
- MDL： MFCD05664573
- Inchi： InChI=1S/C5H9N3/c1-4-5(2-6)3-7-8-4/h3H,2,6H2,1H3,(H,7,8)
- InChI Key： YPBTTWVBPFEPBE-UHFFFAOYSA-N
- SMILES： Cc1c(cn[nH]1)CN
Computed Properties
- Exact Mass: 111.079647g/mol
- Monoisotopic Mass: 111.079647g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 74.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 54.7Ų
- Molecular Weight: 111.15g/mol
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 290.0±25.0 °C at 760 mmHg
- Flash Point: 154.1±10.4 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
(3-methyl-1H-pyrazol-4-yl)methanamine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3-methyl-1H-pyrazol-4-yl)methanamine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-12845-10G |
(3-methyl-1H-pyrazol-4-yl)methanamine |
1007538-66-0 | >95% | 10g |
£784.00 | 2023-09-08 | |
| ChemScence | CS-0215938-500mg |
(3-Methyl-1h-pyrazol-4-yl)methanamine |
1007538-66-0 | 500mg |
$223.0 | 2022-04-28 | ||
| Enamine | EN300-31283-1.0g |
(3-methyl-1H-pyrazol-4-yl)methanamine |
1007538-66-0 | 95% | 1g |
$211.0 | 2023-05-02 | |
| Enamine | EN300-31283-2.5g |
(3-methyl-1H-pyrazol-4-yl)methanamine |
1007538-66-0 | 95% | 2.5g |
$315.0 | 2023-05-02 | |
| Key Organics Ltd | BS-12845-5G |
(3-methyl-1H-pyrazol-4-yl)methanamine |
1007538-66-0 | >95% | 5g |
£526.00 | 2023-09-08 | |
| Life Chemicals | F2198-3788-0.25g |
(3-methyl-1H-pyrazol-4-yl)methanamine |
1007538-66-0 | 95%+ | 0.25g |
$202.0 | 2023-11-21 | |
| Life Chemicals | F2198-3788-0.5g |
(3-methyl-1H-pyrazol-4-yl)methanamine |
1007538-66-0 | 95%+ | 0.5g |
$213.0 | 2023-11-21 | |
| Life Chemicals | F2198-3788-2.5g |
(3-methyl-1H-pyrazol-4-yl)methanamine |
1007538-66-0 | 95%+ | 2.5g |
$345.0 | 2023-11-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5645-100MG |
(3-methyl-1H-pyrazol-4-yl)methanamine |
1007538-66-0 | 95% | 100MG |
￥ 270.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5645-1G |
(3-methyl-1H-pyrazol-4-yl)methanamine |
1007538-66-0 | 95% | 1g |
￥ 1,082.00 | 2023-04-03 |
(3-methyl-1H-pyrazol-4-yl)methanamine Related Literature
-
Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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Naoki Morimoto,Kumika Morioku,Hideyuki Suzuki,Yumi Nakai Chem. Commun., 2017,53, 7226-7229
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1007538-66-0)(3-methyl-1H-pyrazol-4-yl)methanamine
Purity:99%
Quantity:10g
Price ($):1746.0